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Compound of Interest

Compound Name: Iron pentacarbonyl

Cat. No.: B077669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of iron
pentacarbonyl [Fe(CO)₅], a versatile organometallic compound, in a range of common organic

solvents. Understanding its solubility is critical for its application as a catalyst, precursor for

magnetic materials, and in various organic syntheses. This document outlines qualitative and

semi-quantitative solubility data, detailed experimental protocols for solubility determination,

and a discussion of the factors influencing the dissolution of this air- and light-sensitive

compound.

Quantitative and Qualitative Solubility Data
Iron pentacarbonyl is a nonpolar molecule and, as such, exhibits good solubility in a wide

array of organic solvents. It is generally described as being miscible with many common non-

polar and polar aprotic solvents. Its solubility in protic solvents, such as alcohols, is notably

lower. The following table summarizes the available solubility data. It is important to note that

precise quantitative solubility data for iron pentacarbonyl is not extensively documented in

publicly available literature; therefore, the data presented is largely qualitative or semi-

quantitative.
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Solvent Class Solvent Name CAS Number

Qualitative/Se
mi-
Quantitative
Solubility

Citation

Hydrocarbons Benzene 71-43-2 Soluble [1]

Toluene 108-88-3 Soluble

Hexane 110-54-3 Soluble

Petroleum Ether 8032-32-4 Very Soluble

Chlorinated

Solvents

Carbon

Tetrachloride
56-23-5 Miscible

Dichloromethane 75-09-2 Soluble [2]

Chloroform 67-66-3
Very Slightly

Soluble

Ethers Diethyl Ether 60-29-7
Soluble, Readily

Soluble
[1]

Ketones Acetone 67-64-1
Soluble, Readily

Soluble
[1]

Esters Ethyl Acetate 141-78-6
Miscible, Readily

Soluble

Alcohols Methanol 67-56-1 Slightly Soluble [1]

Ethanol 64-17-5

Sparingly

Soluble, Slightly

Soluble

[1]

Amyl Alcohol 71-41-0 Miscible

Acids Acetic Acid 64-19-7 Miscible

Aldehydes Acetaldehyde 75-07-0
Moderately

Soluble

Benzaldehyde 100-52-7 Miscible
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Other Carbon Disulfide 75-15-0 Miscible

Tetralin 119-64-2 Miscible

Formamide 75-12-7
Very Slightly

Soluble

Liquid Ammonia 7664-41-7
Practically

Insoluble
[1]

Aqueous Water 7732-18-5

Insoluble,

Practically

Insoluble

[1][3]

Experimental Protocols for Solubility Determination
The determination of the solubility of iron pentacarbonyl requires careful handling due to its

toxicity and sensitivity to air and light. The following protocols are based on established

methods for air-sensitive compounds and can be adapted for various organic solvents.

General Handling and Safety Precautions
Inert Atmosphere: All manipulations of iron pentacarbonyl and its solutions must be

performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or

glovebox techniques.

Light Sensitivity: Protect iron pentacarbonyl and its solutions from light to prevent

decomposition to diiron nonacarbonyl (Fe₂(CO)₉) and other species. Use amber glassware

or wrap glassware with aluminum foil.

Toxicity: Iron pentacarbonyl is highly toxic if inhaled, ingested, or absorbed through the

skin. Handle only in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including gloves (nitrile or butyl rubber), a lab coat, and safety goggles.

Protocol 1: Gravimetric Determination using the Shake-
Flask Method
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This method determines the equilibrium solubility by creating a saturated solution and

measuring the concentration of the solute.

Materials:

Iron pentacarbonyl

Anhydrous organic solvent of interest

Schlenk flasks or vials with septa

Gas-tight syringes

Inert gas supply (N₂ or Ar)

Thermostatted shaker or water bath

Centrifuge (optional)

Analytical balance

Vacuum oven

Procedure:

Preparation: Under an inert atmosphere, add an excess amount of iron pentacarbonyl to a

pre-weighed Schlenk flask. The excess solid phase is crucial to ensure saturation.

Solvent Addition: Add a known volume or mass of the desired anhydrous organic solvent to

the flask using a gas-tight syringe.

Equilibration: Seal the flask and place it in a thermostatted shaker or water bath set to the

desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time (e.g., 24-48 hours)

to ensure equilibrium is reached.

Phase Separation: Allow the flask to stand undisturbed at the same temperature until the

excess iron pentacarbonyl has settled. If necessary, centrifuge the sealed flask to aid

separation.
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Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (the

saturated solution) using a pre-weighed, gas-tight syringe.

Solvent Evaporation: Transfer the withdrawn solution to a pre-weighed vial. Under a gentle

stream of inert gas or in a vacuum oven at a low temperature, carefully evaporate the

solvent.

Mass Determination: Once the solvent is completely removed, weigh the vial containing the

iron pentacarbonyl residue.

Calculation: Calculate the solubility in g/100 mL or other desired units based on the mass of

the residue and the volume of the solution withdrawn.

Protocol 2: Quantitative Analysis by UV-Visible
Spectroscopy
This method relies on creating a calibration curve to determine the concentration of iron
pentacarbonyl in a saturated solution.

Materials:

Iron pentacarbonyl

Anhydrous organic solvent of interest

UV-Vis spectrophotometer

Quartz cuvettes with septa or screw caps

Volumetric flasks

Gas-tight syringes

Inert gas supply

Procedure:

Preparation of Standard Solutions:
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Under an inert atmosphere, prepare a stock solution of known concentration by dissolving

a precise mass of iron pentacarbonyl in a known volume of the solvent.

Perform serial dilutions of the stock solution to create a series of standard solutions of

decreasing concentrations.

Calibration Curve:

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for iron pentacarbonyl in the chosen solvent (typically in the UV

region).

Plot a graph of absorbance versus concentration to generate a Beer-Lambert law

calibration curve.

Preparation of Saturated Solution:

Follow steps 1-4 of the Shake-Flask Method (Protocol 2.2) to prepare a saturated solution

of iron pentacarbonyl.

Sample Analysis:

Withdraw a small, known volume of the clear supernatant and dilute it with a known

volume of the solvent to bring the absorbance within the linear range of the calibration

curve.

Measure the absorbance of the diluted sample at the λmax.

Calculation:

Use the calibration curve to determine the concentration of the diluted sample.

Calculate the concentration of the original saturated solution, taking the dilution factor into

account. This concentration represents the solubility.

Protocol 3: Quantitative Analysis by Gas
Chromatography (GC)
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GC can be used to determine the concentration of the volatile iron pentacarbonyl.

Materials:

Gas chromatograph with a suitable detector (e.g., Flame Ionization Detector - FID, or Mass

Spectrometer - MS)

Appropriate GC column

Iron pentacarbonyl

Anhydrous organic solvent of interest

Volumetric flasks

Gas-tight syringes

Inert gas supply

Procedure:

Preparation of Standard Solutions:

Prepare a series of standard solutions of iron pentacarbonyl in the chosen solvent with

known concentrations, as described in Protocol 2.3.

GC Method Development:

Develop a suitable GC method for the separation and detection of iron pentacarbonyl
from the solvent. Optimize parameters such as injector temperature, oven temperature

program, and detector settings.

Calibration:

Inject known volumes of each standard solution into the GC and record the peak area for

iron pentacarbonyl.
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Create a calibration curve by plotting the peak area versus the concentration of iron
pentacarbonyl.

Preparation of Saturated Solution:

Prepare a saturated solution as described in steps 1-4 of the Shake-Flask Method

(Protocol 2.2).

Sample Analysis:

Withdraw a sample of the clear supernatant and, if necessary, dilute it with a known

amount of solvent.

Inject a known volume of the (diluted) sample into the GC.

Calculation:

Determine the concentration of iron pentacarbonyl in the injected sample from the

calibration curve.

Calculate the solubility in the original saturated solution, accounting for any dilution.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Experimental workflow for determining the solubility of iron pentacarbonyl.
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Factors Influencing the Solubility of Iron Pentacarbonyl
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b077669?utm_src=pdf-body
https://www.benchchem.com/product/b077669?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Iron_pentacarbonyl
https://web.uvic.ca/~mcindoe/78.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Iron-pentacarbonyl
https://www.benchchem.com/product/b077669#solubility-of-iron-pentacarbonyl-in-organic-solvents
https://www.benchchem.com/product/b077669#solubility-of-iron-pentacarbonyl-in-organic-solvents
https://www.benchchem.com/product/b077669#solubility-of-iron-pentacarbonyl-in-organic-solvents
https://www.benchchem.com/product/b077669#solubility-of-iron-pentacarbonyl-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077669?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

